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Compound of Interest

Compound Name: 2,2-Diethoxyacetophenone

Cat. No.: B009421 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,2-
Diethoxyacetophenone, ensuring the safety of laboratory personnel and the protection of the

environment. The following procedures are designed for researchers, scientists, and drug

development professionals.

Hazard Profile and Safety Overview
2,2-Diethoxyacetophenone is classified as a hazardous substance. It is an irritant to the eyes,

skin, and respiratory system.[1][2][3][4] Long-term exposure may lead to more severe health

effects.[5] It is also considered a persistent organic pollutant (POP), meaning it can remain in

the environment for extended periods, potentially bioaccumulating in aquatic organisms.[5]

Therefore, proper disposal is crucial to mitigate its environmental impact.[5]

Quantitative Data
The following table summarizes key quantitative safety data for 2,2-Diethoxyacetophenone.
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Data Point Value Species Route Reference

LD50 5660 uL/kg Rat Oral [1]

LD50 11300 uL/kg Rabbit Skin [1]

Flash Point 110 °C (230 °F) - - [3]

Density
1.034 g/mL at 25

°C
- -

Experimental Protocol: Disposal Procedure
This protocol outlines the step-by-step methodology for the safe disposal of 2,2-
Diethoxyacetophenone waste.

1. Waste Identification and Classification:

Hazardous Waste Determination: As the waste generator, you are responsible for

determining if the chemical waste is classified as hazardous under local, state, and federal

regulations.[1] In the United States, the Environmental Protection Agency (EPA) guidelines in

40 CFR Parts 261.3 should be consulted.[1] Given its irritant properties and potential as a

persistent organic pollutant, 2,2-Diethoxyacetophenone waste should be managed as

hazardous waste.

Consult Regulations: Always consult with your institution's Environmental Health and Safety

(EHS) department and review local and state hazardous waste regulations to ensure

complete and accurate classification.[1]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing the appropriate PPE:

Eye Protection: Goggles (European standard - EN 166).[2]

Hand Protection: Chemical-resistant gloves.[2][3]

Skin and Body Protection: Long-sleeved clothing or a lab coat.[2][3]
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Respiratory Protection: Not typically required under normal use with adequate ventilation,

but a NIOSH/MSHA or European Standard EN 136 approved respirator may be necessary

for large spills or in poorly ventilated areas.[2]

3. Spill Management:

In the event of a spill:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[1]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collection: Carefully collect the absorbed material and place it into a suitable, labeled

container for disposal.[2]

Decontamination: Clean the spill area thoroughly with soap and water.

Avoid Runoff: Do not allow the spilled material to enter storm sewers or waterways.[1]

4. Waste Collection and Storage:

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting 2,2-
Diethoxyacetophenone waste.

Keep the container tightly closed when not in use.[1]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"2,2-Diethoxyacetophenone".

Include the date when the waste was first added to the container.

Storage:
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Store the waste container in a designated, well-ventilated, cool, and dry area away from

incompatible materials such as strong oxidizing agents.[1]

Ensure the storage area has secondary containment to prevent the spread of material in

case of a leak.

5. Final Disposal:

Licensed Disposal Vendor: All hazardous waste must be disposed of through your

institution's EHS department or a licensed hazardous waste disposal company.

Manifesting: For off-site shipment, a Uniform Hazardous Waste Manifest must be used to

track the waste from generation to its final disposal facility.[6]

Treatment: Most hazardous wastes must be treated to meet specific standards before they

can be landfilled.[6]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and operational process for the proper

disposal of 2,2-Diethoxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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